
1-Bromo-4-hexylbenzene chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-4-hexylbenzene

Cat. No.: B1268834 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 1-Bromo-4-
hexylbenzene

This technical guide provides a comprehensive overview of the core chemical properties and

structural attributes of 1-Bromo-4-hexylbenzene, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
1-Bromo-4-hexylbenzene is a halogenated aromatic hydrocarbon.[1] It exists as a clear,

colorless to light yellow liquid at room temperature.[2][3] This compound is stable under normal

conditions.[4]

Table 1: Physical and Chemical Properties of 1-Bromo-4-hexylbenzene
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Property Value Source

Molecular Formula C₁₂H₁₇Br [2][5][6]

Molecular Weight 241.17 g/mol [3][5][6]

CAS Number 23703-22-2 [2][4][5]

Appearance
Clear colorless to light yellow

liquid
[2][3]

Boiling Point 145 °C at 0.9 mmHg [3]

Refractive Index 1.5185-1.5235 @ 20°C [2]

Specific Gravity 1.18 (20/20) [3]

Molecular Structure and Identification
The structure of 1-Bromo-4-hexylbenzene consists of a benzene ring substituted with a

bromine atom and a hexyl group at the para position.

Table 2: Structural Identifiers for 1-Bromo-4-hexylbenzene

Identifier Value Source

IUPAC Name 1-bromo-4-hexylbenzene [2][5]

Synonyms
4-Hexylbromobenzene, 1-(4-

Bromophenyl)hexane
[4][5][7]

SMILES CCCCCCC1=CC=C(C=C1)Br [2][5]

InChI

InChI=1S/C12H17Br/c1-2-3-4-

5-6-11-7-9-12(13)10-8-11/h7-

10H,2-6H2,1H3

[5]

InChIKey
MXHOLIARBWJKCR-

UHFFFAOYSA-N
[2][5]

Spectroscopic Data and Analysis
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Spectroscopic analysis is crucial for confirming the structure and purity of 1-Bromo-4-
hexylbenzene. Data is available from various analytical techniques, including NMR, IR, and

mass spectrometry.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule. Both ¹H and ¹³C NMR spectra are used for the characterization of 1-Bromo-4-
hexylbenzene.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is employed to identify the functional groups present in the molecule. The

spectra for 1-Bromo-4-hexylbenzene have been obtained using Fourier-transform infrared

(FTIR) and attenuated total reflectance (ATR) techniques.[5]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. Gas chromatography-mass spectrometry (GC-MS) is a common method for

analyzing 1-Bromo-4-hexylbenzene.[5]

Raman Spectroscopy
Raman spectroscopy provides complementary vibrational information to IR spectroscopy. The

FT-Raman spectrum of 1-Bromo-4-hexylbenzene has been documented.[5]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques

mentioned above.

NMR Spectroscopy Protocol (General)
Sample Preparation: Dissolve a small amount of 1-Bromo-4-hexylbenzene in a suitable

deuterated solvent (e.g., CDCl₃).

Instrumentation: Place the NMR tube containing the sample into the NMR spectrometer.
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Data Acquisition: Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard

operating procedures.

FT-IR Spectroscopy Protocol (Neat Liquid)
Sample Preparation: Place a drop of neat 1-Bromo-4-hexylbenzene between two

potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film.[8]

Data Acquisition: Place the salt plates in the sample holder of the FT-IR spectrometer and

acquire the spectrum. The instrument passes an infrared beam through the sample and the

resulting interference pattern is converted to an IR spectrum using a Fourier Transform.[8]

Mass Spectrometry Protocol (GC-MS)
Sample Preparation: Prepare a dilute solution of 1-Bromo-4-hexylbenzene in a volatile

organic solvent.

Injection: Inject the sample into the gas chromatograph, where it is vaporized and separated

based on its components' boiling points and interactions with the column.

Ionization and Analysis: As the compound elutes from the GC column, it enters the mass

spectrometer. In the ion source, molecules are typically ionized by electron impact, causing

them to fragment.[8] The mass analyzer separates the resulting ions based on their mass-to-

charge ratio, and a detector records their abundance.

Safety and Handling
1-Bromo-4-hexylbenzene is considered hazardous and requires careful handling.[4]

Table 3: Hazard Identification
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Hazard Statement Precautionary Statement

Causes skin irritation.[4]
Wash face, hands and any exposed skin

thoroughly after handling.[4]

Causes serious eye irritation.[4]
Wear protective gloves/protective clothing/eye

protection/face protection.[4]

May cause respiratory irritation.[4]
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4]

For handling, it is recommended to use this chemical only outdoors or in a well-ventilated area.

[4] In case of skin contact, wash with plenty of soap and water.[4] If in eyes, rinse cautiously

with water for several minutes.[4]

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the structural characterization and

property analysis of 1-Bromo-4-hexylbenzene.

Figure 1: Analytical Workflow for 1-Bromo-4-hexylbenzene

Compound

Spectroscopic Analysis

Data Interpretation

1-Bromo-4-hexylbenzene

NMR Spectroscopy
(1H, 13C)

IR Spectroscopy
(FTIR, ATR)

Mass Spectrometry
(GC-MS) Raman Spectroscopy

Molecular Structure
ConfirmationPurity Assessment Chemical Properties

(Functional Groups, etc.)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1268834?utm_src=pdf-body
https://www.benchchem.com/product/b1268834?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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